Cas no 2413876-63-6 (N,N-dimethyl-5-(methylamino)methylpyrimidin-2-amine dihydrochloride)

• Product Name: N,N-dimethyl-5-(methylamino)methylpyrimidin-2-amine dihydrochloride
• CAS No: 2413876-63-6
• MF: C₈H₁₆Cl₂N₄
• MW: 239.145439147949
• MDL: MFCD32668762
• CID: 5675643
• PubChem ID: 146049995
• Update Time: 2025-10-11

N,N-dimethyl-5-(methylamino)methylpyrimidin-2-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-26623744
• N,N-dimethyl-5-[(methylamino)methyl]pyrimidin-2-amine dihydrochloride
• N,N-Dimethyl-5-(methylaminomethyl)pyrimidin-2-amine;dihydrochloride
• 2413876-63-6
• Z4395281291
• N,N-dimethyl-5-(methylamino)methylpyrimidin-2-amine dihydrochloride

• MDL： MFCD32668762
• Inchi： 1S/C8H14N4.2ClH/c1-9-4-7-5-10-8(11-6-7)12(2)3;;/h5-6,9H,4H2,1-3H3;2*1H
• InChI Key： BRVKLSXXRGSKDS-UHFFFAOYSA-N
• SMILES： Cl.Cl.N(C)(C)C1N=CC(=CN=1)CNC

Computed Properties

• Exact Mass: 238.0752019g/mol
• Monoisotopic Mass: 238.0752019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 118
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41Ų

Additional information on N,N-dimethyl-5-(methylamino)methylpyrimidin-2-amine dihydrochloride

Introduction to N,N-dimethyl-5-(methylamino)methylpyrimidin-2-amine dihydrochloride (CAS No. 2413876-63-6)

N,N-dimethyl-5-(methylamino)methylpyrimidin-2-amine dihydrochloride, a compound with the chemical formula C₉H₁₄N₄HCl₂, is a significant molecule in the field of pharmaceutical research and development. This compound, identified by its CAS number 2413876-63-6, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The structural features of this pyrimidine derivative make it a promising candidate for further investigation in various therapeutic areas.

The molecular structure of N,N-dimethyl-5-(methylamino)methylpyrimidin-2-amine dihydrochloride consists of a pyrimidine core substituted with dimethylamino and methylamino groups, which contribute to its unique chemical properties. The presence of these functional groups enhances its reactivity and binding affinity, making it a valuable scaffold for designing novel bioactive molecules. In particular, the dihydrochloride salt form improves the compound's solubility and stability, facilitating its use in both in vitro and in vivo studies.

Recent advancements in the field of drug discovery have highlighted the importance of heterocyclic compounds, such as pyrimidines, due to their diverse biological activities. N,N-dimethyl-5-(methylamino)methylpyrimidin-2-amine dihydrochloride has been explored in several preclinical studies for its potential role in modulating enzymatic pathways and interacting with biological targets. For instance, researchers have investigated its interactions with kinases and other enzymes involved in cell signaling pathways, which are crucial for various diseases, including cancer.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers demonstrated that derivatives of this compound exhibit significant inhibitory activity against specific kinases. The study utilized high-throughput screening techniques to identify lead compounds that could be further optimized for therapeutic efficacy. The results were remarkable, showing that N,N-dimethyl-5-(methylamino)methylpyrimidin-2-amine dihydrochloride and its analogs could serve as potent inhibitors of target enzymes.

The pharmacological profile of N,N-dimethyl-5-(methylamino)methylpyrimidin-2-amine dihydrochloride has also been studied in terms of its ability to cross the blood-brain barrier. This property is essential for developing treatments for central nervous system disorders. Preliminary data suggest that the compound can effectively penetrate the blood-brain barrier, making it a promising candidate for neuropharmacological applications.

Furthermore, the synthesis and optimization of N,N-dimethyl-5-(methylamino)methylpyrimidin-2-amine dihydrochloride have been refined through advanced synthetic methodologies. Techniques such as combinatorial chemistry and solid-phase synthesis have enabled researchers to rapidly generate libraries of derivatives, facilitating high-throughput screening and lead optimization. These advancements have significantly accelerated the drug discovery process, bringing us closer to identifying novel therapeutic agents.

The safety profile of N,N-dimethyl-5-(methylamino)methylpyrimidin-2-amine dihydrochloride has also been evaluated through comprehensive toxicological studies. These studies have assessed various parameters, including acute toxicity, chronic toxicity, and genotoxicity. The results indicate that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects. This safety profile makes it an attractive candidate for further clinical development.

In conclusion, N,N-dimethyl-5-(methylamino)methylpyrimidin-2-amine dihydrochloride (CAS No. 2413876-63-6) is a versatile and promising compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an excellent scaffold for designing novel therapeutic agents. With ongoing research and development efforts, this compound is poised to play a crucial role in addressing various diseases and improving patient outcomes.